Cas no 79127-35-8 (Echinosporin)

• Product Name: Echinosporin
• CAS No: 79127-35-8
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 564781
• PubChem ID: 72542
• Update Time: 2025-10-28

Echinosporin Chemical and Physical Properties

Names and Identifiers

• 1,5-(Epoxymethano)cyclopenta[c]pyran-3-carboxamide,1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1S,4aS,5S,7aS)-
• 1,5-(epoxymethano)cyclopenta[c]pyran-3-carboxamide, 1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1.α.,4a.β.,5.β.,7a.β.)-, (-)-
• 1,5-(Epoxymethano)cyclopenta[c]pyran-3-carboxamide,1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1S,...
• Echinosporin
• (-)-echinosporin
• echinosporine
• Antibiotic XK 213
• Echinosporin (Streptomyces)
• NSC 357683
• XK 213
• CHEBI:189178
• 1,5-(Epoxymethano)cyclopenta[c]pyran-3-carboxamide, 1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1S,4aR,5S,7aS)-
• XK-213
• UNII-B85B6W425C
• B85B6W425C
• (1S,4aS,5S,7aS)-5-Hydroxy-8-oxo-1,4a,5,7a-tetrahydro-1,5-(epoxymethano)cyclopenta[c] pyran-3-carboxamide
• NSC789943
• 1,5-(Epoxymethano)cyclopenta(c)pyran-3-carboxamide, 1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1S-(1-alpha,4a-beta,5-beta,7a-beta))-
• (1S,4S,7R,8S)-4-hydroxy-3-oxo-2,11-dioxatricyclo[5.4.0.04,8]undeca-5,9-diene-10-carboxamide
• NSC-789943
• NSC357683
• 79127-35-8
• SMR001565444
• 1, 1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1.alpha.,4a.beta.,5.beta.,7a.beta.)-(-)-
• CHEMBL1893777
• BDBM83842
• NSC-357683
• 4-hydroxy-3-oxo-2,11-dioxatricyclo[5.4.0.04,8]undeca-5,9-diene-10-carboxamide
• DTXSID101000274
• 5-Hydroxy-8-oxo-1,4a,5,7a-tetrahydro-1,5-(epoxymethano)cyclopenta[c]pyran-3-carboximidic acid
• 1, 1,4a,5,7a-tetrahydro-5-hydroxy-8-oxo-, (1.alpha.,4a.beta.,5.beta.,7a.beta.)-, (-)-
• cid_434786
• MLS002701852
• CCG-35658
• (1S,4S,7S,8S)-4-Hydroxy-3-oxo-2,11-dioxatricyclo[5.4.0.04,8]undeca-5,9-diene-10-carboxamide
• AKOS040751657
• NCIMech_000341
• CHEMBL444466
• 1,5-(EPOXYMETHANO)CYCLOPENTA(C)PYRAN-3-CARBOXAMIDE, 1,4A,5,7A-TETRAHYDRO-5-HYDROXY-8-OXO-, (1S,4AS,5S,7AS)-
• SCHEMBL6907708
• CCG-36378
• SCHEMBL26100163

• Inchi： 1S/C10H9NO5/c11-7(12)6-3-5-4-1-2-10(5,14)9(13)16-8(4)15-6/h1-5,8,14H,(H2,11,12)/t4-,5+,8+,10+/m1/s1
• InChI Key： OXSZHYWOGQJUST-YYZSKVJKSA-N
• SMILES： O1C([C@@]2(C=C[C@H]3[C@H]1OC(C(N)=O)=C[C@@H]32)O)=O

Computed Properties

• Exact Mass: 223.04800
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.709±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (69 g/l) (25 º C),
• PSA: 98.85000
• LogP: -0.49770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on Echinosporin

Echinosporin: A Comprehensive Overview

Echinosporin, also known by its CAS number 79127-35-8, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is derived from marine sources, specifically certain species of echinoderms, and has been extensively studied for its biological activities. Recent advancements in marine biotechnology have further highlighted its significance in drug discovery and development.

The name Echinosporin itself reflects its origin, with "echino" referring to echinoderms and "sporin" indicating its spore-like structure. This compound belongs to a class of bioactive molecules known for their complex structures and diverse functionalities. Its chemical structure, which includes a unique arrangement of amino acids and other organic components, contributes to its potent biological effects.

Recent studies have demonstrated that Echinosporin exhibits strong antimicrobial properties, making it a promising candidate for the development of new antibiotics. Researchers have also explored its potential as an anti-inflammatory agent, with experiments showing significant reduction in inflammation markers in preclinical models. These findings underscore the compound's versatility and its potential impact on various therapeutic areas.

In terms of application, Echinosporin has shown particular promise in the field of oncology. Preclinical trials have indicated that it may possess anti-cancer properties by targeting specific pathways involved in tumor growth and metastasis. This has led to increased interest from pharmaceutical companies looking to exploit marine-derived compounds for innovative cancer treatments.

The extraction and purification of Echinosporin from marine sources remain challenging due to its low abundance in nature. However, advancements in fermentation techniques and metabolic engineering have enabled researchers to optimize production methods. These innovations are expected to significantly enhance the scalability of Echinosporin production, paving the way for large-scale clinical trials.

From an environmental perspective, the sustainable harvesting of echinoderm species is a critical consideration in the production of Echinosporin. Scientists are actively exploring eco-friendly practices to ensure that the extraction process does not disrupt marine ecosystems. This approach aligns with global efforts to promote sustainable resource utilization in the face of increasing demand for marine-derived compounds.

In conclusion, Echinosporin (CAS No 79127-35-8) represents a groundbreaking discovery in marine biotechnology with immense potential across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in the development of novel drugs. As research continues to unfold, Echinosporin is poised to make a significant impact on modern medicine while maintaining a commitment to environmental sustainability.